Cas no 6575-07-1 (2-Chloro-6-nitrobenzonitrile)

• Product Name: 2-Chloro-6-nitrobenzonitrile
• CAS No: 6575-07-1
• MF: C₇H₃ClN₂O₂
• MW: 182.563920259476
• MDL: MFCD00007203
• CID: 46858
• PubChem ID: 81053
• Update Time: 2025-06-14

2-Chloro-6-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-nitrobenzonitrile
• 6-Chloro-2-nitrobenzonitrile
• 2-chloro-6-nitro-benzonitrile
• 2-nitro-6-chlorobenzonitrile
• 6-chloro-2-nitrobenzenecarbonitrile
• Benzonitrile,2-chloro-6-nitro
• QQR38S559T
• A20942
• 6-Chloro-2-nitrobenzonitrile, 98%
• FT-0611890
• SCHEMBL2950121
• MFCD00007203
• 6575-07-1
• 3-Chloro-2-cyanonitrobenzene
• DTXSID80215953
• AM62067
• NS00035908
• AC-907/25014148
• AKOS015851203
• EINECS 229-496-9
• 3-Chloro-2-cyano-1-nitrobenzene
• InChI=1/C7H3ClN2O2/c8-6-2-1-3-7(10(11)12)5(6)4-9/h1-3
• 2-nitro-6-chloro-benzonitrile
• BS-22887
• EN300-105133
• Benzonitrile, 2-chloro-6-nitro-
• AC-4053
• DB-020899

• MDL： MFCD00007203
• Inchi： 1S/C7H3ClN2O2/c8-6-2-1-3-7(10(11)12)5(6)4-9/h1-3H
• InChI Key： ZHLCARBDIRRRHD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C#N)[N+](=O)[O-]
• BRN： 1369781

Computed Properties

• Exact Mass: 181.98800
• Monoisotopic Mass: 181.988305
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.6

Experimental Properties

• Density: 1.4700
• Melting Point: 116-118 °C (lit.)
• Boiling Point: 333.5 °C at 760 mmHg
• Flash Point: 333.5 °C at 760 mmHg
• Refractive Index: 1.599
• PSA: 69.61000
• LogP: 2.64308

2-Chloro-6-nitrobenzonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-Chloro-6-nitrobenzonitrile

Recent Advances in the Study of 2-Chloro-6-nitrobenzonitrile (CAS: 6575-07-1) and Its Applications in Chemical Biology and Pharmaceutical Research

2-Chloro-6-nitrobenzonitrile (CAS: 6575-07-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its utility as a versatile building block in medicinal chemistry, owing to its unique chemical properties and reactivity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-Chloro-6-nitrobenzonitrile as a precursor in the synthesis of novel kinase inhibitors. The researchers demonstrated that the nitro and chloro functional groups on the benzonitrile scaffold allow for efficient derivatization, enabling the creation of compounds with high selectivity for specific kinase targets. This work opens new avenues for the development of targeted cancer therapies, particularly in cases where resistance to existing kinase inhibitors has emerged.

In the field of agrochemical research, a recent patent application (WO2023051234) disclosed the use of 2-Chloro-6-nitrobenzonitrile in the synthesis of next-generation herbicides. The compound's ability to undergo nucleophilic aromatic substitution reactions makes it particularly valuable for creating herbicidal agents with improved environmental profiles and reduced toxicity to non-target organisms. These developments align with the growing demand for sustainable crop protection solutions.

From a mechanistic perspective, computational studies have provided new insights into the reactivity of 2-Chloro-6-nitrobenzonitrile. Density functional theory (DFT) calculations published in Organic & Biomolecular Chemistry (2024) have elucidated the compound's electronic structure and predicted its behavior in various chemical transformations. These findings are particularly valuable for researchers designing synthetic routes that incorporate this intermediate, as they allow for more precise control over reaction outcomes.

The pharmaceutical potential of derivatives based on 2-Chloro-6-nitrobenzonitrile continues to expand. A recent preclinical study demonstrated that certain analogs exhibit promising activity against neglected tropical diseases, particularly Chagas disease. The nitro group in these compounds appears to play a crucial role in their antiparasitic activity, suggesting that further optimization of this scaffold could yield new therapeutic options for this underserved medical need.

In conclusion, 2-Chloro-6-nitrobenzonitrile remains a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with the growing understanding of its reactivity and applications, positions it as a valuable tool for drug discovery and development. Future research directions may include exploring its use in PROTAC (proteolysis targeting chimera) technology and investigating its potential in the synthesis of covalent inhibitors. The continued study of this compound and its derivatives is likely to yield important contributions to both basic science and applied pharmaceutical development.